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Compound of Interest

Compound Name: Boc-NH-PEG5-propargyl

Cat. No.: B611220 Get Quote

In-Depth Technical Safety Guide: Boc-NH-PEG5-
propargyl
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for Boc-NH-
PEG5-propargyl (CAS No. 2062663-67-4). Due to the absence of a publicly available, specific

Safety Data Sheet (SDS) for this compound, this document synthesizes safety data from

structurally related molecules and the known hazards of its constituent functional groups: the

tert-butyloxycarbonyl (Boc) protecting group, the polyethylene glycol (PEG) linker, and the

reactive propargyl group. This guide is intended to inform safe handling, storage, and disposal

practices in a research and development setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties for Boc-NH-PEG5-propargyl is
presented below. This information is critical for understanding the substance's behavior under

various laboratory conditions.
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Property Value Source

CAS Number 2062663-67-4 [1][2][3][4][5][6]

Molecular Formula C18H33NO7 [2][3][5]

Molecular Weight 375.46 g/mol [2][3][5][6]

Appearance
Not explicitly stated, likely a

solid or viscous oil
Inferred

Purity ≥95% [3][6]

Solubility Soluble in DMSO [3]

Boiling Point 463.4 ± 45.0 °C at 760 mmHg [3]

Density 1.1 ± 0.1 g/cm³ [3]

Synonyms

t-Boc-N-Amido-PEG5-

propargyl, Boc-Amine-PEG5-

propargyl, tert-butyl

(3,6,9,12,15-pentaoxaoctadec-

17-yn-1-yl)carbamate

[3][5][6]

Hazard Identification and Precautionary Measures
While a specific GHS classification for Boc-NH-PEG5-propargyl is not available, a hazard

assessment can be inferred from related compounds containing the propargyl functional group.

The propargyl group, in particular, warrants careful handling.

Inferred Hazard Profile:

Based on data for other propargyl-containing compounds, Boc-NH-PEG5-propargyl should be

handled with caution as it may be:

Harmful if swallowed.[7]

A cause of skin irritation.[7][8]

A cause of serious eye irritation.[7][8]
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A potential cause of respiratory irritation.[7][8]

Precautionary Statements:

The following precautionary measures, adapted from SDSs of similar compounds, are

recommended:

Category Precautionary Statement

Prevention

Avoid breathing

dust/fume/gas/mist/vapors/spray.[7][8] Wash

hands thoroughly after handling.[7] Do not eat,

drink, or smoke when using this product.[7][9]

Use only outdoors or in a well-ventilated area.[7]

[8] Wear protective gloves, protective clothing,

eye protection, and face protection.[7][8][9]

Response

If on skin: Wash with plenty of soap and water.

[7][9] If inhaled: Remove person to fresh air and

keep comfortable for breathing.[7][9] If in eyes:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[8][9] If swallowed: Rinse

mouth.[7][9] Call a POISON CENTER or doctor

if you feel unwell.[9]

Storage

Store in a well-ventilated place. Keep container

tightly closed.[9] Store locked up.[7][9]

Recommended long-term storage is at -20°C,

with short-term storage at 2-8°C.[3]

Disposal
Dispose of contents/container in accordance

with local regulations.[7][9]

Experimental Protocols and Handling
General Handling:

Use this product only in a chemical fume hood.
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Ensure eyewash stations and safety showers are readily accessible.

Avoid all personal contact, including inhalation.

When handling, do not eat, drink, or smoke.

Keep away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE):

A detailed breakdown of recommended PPE is provided in the table below.

Body Part Protection

Eyes/Face Chemical safety goggles or face shield.

Skin
Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat.

Respiratory

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if ventilation is

inadequate or if irritation is experienced.

Stability and Reactivity
Parameter Information

Reactivity

The propargyl group can react with azide-

containing compounds via copper-catalyzed

"click chemistry".[3][5] The Boc-protected amine

can be deprotected under mildly acidic

conditions.[3][5]

Chemical Stability Stable under recommended storage conditions.

Conditions to Avoid High temperatures and direct sunlight.[6]

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products
May emit corrosive fumes under fire conditions.

[8]
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Toxicological and Ecological Information
Detailed toxicological and ecological studies for Boc-NH-PEG5-propargyl are not available.

However, based on the components:

PEG moiety: Generally considered to have low toxicity.

Boc group: The Boc protecting group itself is not considered highly toxic.

Propargyl group: This is the primary source of potential toxicity. Related propargyl

compounds can be harmful to aquatic life.

It is advised to prevent the release of this compound into the environment.

Visualizing Safety and Handling Workflows
To facilitate a clear understanding of the necessary safety precautions and experimental

workflow, the following diagrams are provided.
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Preparation and Handling

Reaction and Workup

Cleanup and Disposal

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Weigh Compound in a
Chemical Fume Hood

Dissolve in Appropriate Solvent
(e.g., DMSO)

Perform Reaction Under
Inert Atmosphere (if required)

Proceed to Reaction

Quench Reaction

Perform Aqueous Workup/
Extraction

Dry Organic Layer and
Concentrate

Dispose of Chemical Waste in
Designated Containers

After Purification

Decontaminate Glassware and
Work Surfaces

Remove PPE and Wash Hands
Thoroughly

Click to download full resolution via product page

Caption: A typical experimental workflow for handling Boc-NH-PEG5-propargyl.
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Potential Hazards

Engineering and Administrative ControlsPersonal Protective Equipment
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Caption: A logical relationship between hazards and control measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611220#boc-nh-peg5-propargyl-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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